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Compound of Interest

Compound Name: N-phenylethanesulfonamide
CAS No.: 2225-19-6
Cat. No.: B188326
Get Quote
. J

Risk Assessment & Technical Handling Guide: N-Phenylethanesulfonamide
Document Control:

o Target Compound: N-Phenylethanesulfonamide (Ethanesulfonanilide)[1]

« Structural Analog Reference: N-Phenylmethanesulfonamide (CAS: 1197-22-4)[2]
e Version: 1.0 (Research Use Only)

Part 1: Core Directive & Scope

Editorial Note: This guide deviates from the standard 16-section Safety Data Sheet (SDS)
format. Instead, it is a Risk Assessment and Operational Protocol designed for research
scientists.

Critical Data Integrity Warning: N-phenylethanesulfonamide is a specialized research
intermediate. Comprehensive toxicological datasets (e.g., specific LD50 values) are limited
compared to high-volume industrial chemicals. This guide utilizes predictive toxicology based
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on its structural analog, N-Phenylmethanesulfonamide (CAS 1197-22-4), and the general
pharmacophore of N-substituted sulfonamides. The "Precautionary Principle" applies: treat this
compound as a hazardous irritant with potential sensitizing properties.

Part 2: Chemical Architecture & Properties

1.1 Molecular Identity

IUPAC Name: N-phenylethanesulfonamide

Synonyms: Ethanesulfonanilide; Ethanesulfonic acid anilide

Molecular Formula: CsH11NO2S

Molecular Weight: 185.24 g/mol

Structural Core: Sulfonamide moiety (-SO2NH-) bridging an ethyl group and a phenyl ring.
1.2 Physicochemical Properties (Predicted vs. Analog)
e Physical State: Solid (Crystalline powder) or viscous oil depending on purity.

o Note: The methyl analog (N-phenylmethanesulfonamide) melts at 93-97°C. The ethyl
substitution increases lipophilicity and rotational freedom, potentially lowering the melting
point slightly, but it likely remains a solid at room temperature.

 Solubility:
o High: DMSO, Methanol, Ethyl Acetate, Dichloromethane.
o Low/Insoluble: Water (Hydrophobic phenyl/ethyl groups dominate).

o Acidity (pKa): ~10.0 (Sulfonamide N-H proton). Weakly acidic; can be deprotonated by
strong bases (NaOH, NaH).

Part 3: Hazard Identification & Toxicology (The
llWhyll)
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2.1 Primary Hazards (GHS Classification - Interpolated) Based on the validated profile of N-
Phenylmethanesulfonamide [1], the following hazards are assigned:

Mechanism of
Hazard Class Category Hazard Statement .
Action

Acidic N-H proton and

) lipophilic nature allow
o H315: Causes skin )
Skin Irritation Cat2 S dermal penetration
irritation.
and local

inflammation.

Direct contact with

H319: Causes serious mucous membranes

Eye Irritation Cat 2A o ) )
eye Irritation. causes immediate
irritation.
Dust/aerosol
H335: May cause inhalation irritates the
STOT - SE Cat 3 ) o )
respiratory irritation. upper respiratory
tract.

2.2 The Sulfonamide Warning (Sensitization) While this specific compound is a research
intermediate and not a clinical antibiotic, the sulfonamide moiety is a known structural alert for
hypersensitivity.

e Risk: Potential for delayed contact dermatitis.

o Cross-Reactivity: Researchers with known "sulfa drug" allergies (e.g., to sulfamethoxazole)
should exercise elevated caution, although the absence of the arylamine group (present in
antibiotics) reduces the risk of severe SJIS/TEN reactions.

Part 4: Engineering Controls & PPE (The "How")

3.1 The Barrier Concept Protection relies on preventing the compound from entering the
biological system via the three primary routes: Inhalation (Dust), Dermal (Absorption), and
Ocular (Splash).
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3.2 Personal Protective Equipment (PPE) Matrix
e Respiratory:
o Standard: Handling < 1g does not require a respirator if used in a fume hood.
o Spill/Dust: N95 or P100 respirator if outside containment.
e Dermal (Gloves):
o Recommended:Nitrile Rubber (0.11 mm minimum thickness).
o Avoid: Latex (poor resistance to organic solvents used to dissolve this compound).

o Causality: Sulfonamides are soluble in organic solvents (DCM/DMSO). If the compound is
in solution, the glove must resist the solvent carrier.

e QOcular:

o Chemical splash goggles are mandatory. Safety glasses with side shields are insufficient
for synthesis workups involving liquid extractions.

3.3 Visualization: Hierarchy of Controls
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Caption: The Hierarchy of Controls applied to N-phenylethanesulfonamide handling.
Engineering controls (Fume Hood) are the primary defense.

Part 5: Synthesis & Handling Protocol

4.1 Standard Synthesis Workflow The synthesis typically involves reacting Ethanesulfonyl
chloride with Aniline. This step is more hazardous than handling the final product due to the

corrosivity of the sulfonyl chloride.

4.2 Protocol Steps
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Preparation: Dry glassware (oven-dried). Purge with Nitrogen/Argon.

Reagent Addition: Dissolve Aniline (1.0 eq) and Pyridine (1.1 eq) in dry DCM.

Critical Step: Add Ethanesulfonyl chloride (1.0 eq) dropwise at 0°C.

o Why? The reaction is exothermic.[3] Rapid addition can cause solvent boiling and runaway
pressure.

Quench: Pour mixture into dilute HCI.

o Why? Neutralizes excess pyridine and protonates the aniline, keeping it in the aqueous
layer, while the sulfonamide product remains in the organic layer.

Isolation: Wash organic layer with brine, dry over MgSOa4, and concentrate.

4.3 Visualization: Synthesis & Purification Logic

Extraction e Evaporation/Crystallization

Exothermic Addition

Reaction:
DCM Solvent, 0°C
Base (Pyridine)

Final Product:
N-phenylethanesulfonamide

Quench:
Dilute HCI Wash

Click to download full resolution via product page

Caption: Logical flow for the synthesis and isolation of N-phenylethanesulfonamide,
highlighting the critical acidic quench step.

Part 6: Emergency Response & Stability
5.1 Stability Profile
o Reactivity: Stable under standard temperature and pressure.

» Incompatibilities: Strong oxidizing agents (risk of sulfur oxidation), Strong bases
(deprotonation).

o Decomposition: Emits toxic fumes of Carbon oxides (COXx), Nitrogen oxides (NOx), and
Sulfur oxides (SOx) under fire conditions.
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5.2 Accidental Release Measures (Spill Protocol)

e Evacuate: Clear the immediate area if dust is airborne.

o PPE Up: Wear Nitrile gloves, goggles, and lab coat.

+ Contain: Cover spill with a damp paper towel (to prevent dust) or inert absorbent
(vermiculite) if liquid.

+ Clean: Wipe area with ethanol or acetone (compound is organic soluble).

+ Disposal: Place waste in Non-Halogenated Organic Waste container (unless mixed with
DCM, then Halogenated).

5.3 Visualization: Emergency Decision Tree

Exposure Event

Identify Type

Skin Contact Eye Contact Inhalation

Wash with Soap/Water Eye Wash Station Move to Fresh Air
(15 mins) (15 mins, lift lids) Support Breathing

Seek Medical Attention
(Show this Guide)
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Caption: Decision tree for immediate first aid response following exposure to N-
phenylethanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet (SDS) for N-
phenylethanesulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188326/docs#safety-data-sheet-sds-for-n-
phenylethanesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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